methyl 4-amino-5-methoxy-2-methylbenzoate
Overview
Description
Methyl 4-amino-5-methoxy-2-methylbenzoate is a chemical compound with the molecular formula C10H13NO3 . It has a molecular weight of 195.22 . The compound is a light yellow solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H13NO3/c1-6-4-8(11)9(13-2)5-7(6)10(12)14-3/h4-5H,11H2,1-3H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a light yellow solid . It has a molecular weight of 195.22 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-5-methoxy-2-methylbenzoate involves the reaction of 4-nitro-3-methoxytoluene with methylamine followed by reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with methyl 2-bromo-5-methoxybenzoate to yield the final product.", "Starting Materials": [ "4-nitro-3-methoxytoluene", "methylamine", "methyl 2-bromo-5-methoxybenzoate" ], "Reaction": [ "Step 1: 4-nitro-3-methoxytoluene is reacted with excess methylamine in ethanol at reflux temperature to yield 4-amino-3-methoxytoluene.", "Step 2: The resulting amine is reduced to the corresponding amine using a reducing agent such as iron and hydrochloric acid.", "Step 3: Methyl 2-bromo-5-methoxybenzoate is added to the amine in the presence of a base such as potassium carbonate and the mixture is heated at reflux temperature for several hours.", "Step 4: The reaction mixture is cooled and the product is isolated by filtration and recrystallization from a suitable solvent such as ethanol." ] } | |
CAS RN |
1427436-95-0 |
Molecular Formula |
C10H13NO3 |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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